2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95%

• IUPAC Name: 3-(4-tert-butylphenyl)-2-methylbenzoic acid
• InChI: InChI=1S/C18H20O2/c1-12-15(6-5-7-16(12)17(19)20)13-8-10-14(11-9-13)18(2,3)4/h5-11H,1-4H3,(H,19,20)
• InChI Key: LWYDOABOYHHAGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(=O)O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C18H20O2
• DSSTOX Substance ID: DTXSID40690585
• Molecular Weight: 268.3 g/mol
• CAS RN: 1261911-61-8

Description

2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% (2M3TBPA) is a chemical compound belonging to the class of organic compounds known as benzoic acids. It is a white solid with a melting point of 97-99°C. It has a molecular weight of 228.28 g/mol and a molecular formula of C14H16O2. It is a widely used compound in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals.

Scientific Research Applications

2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% has a number of scientific research applications. It is used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers and in the preparation of catalysts for organic reactions. Additionally, it is used in the synthesis of dyes and in the preparation of catalysts for organic reactions.

Mechanism of Action

2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% acts as an electrophilic reagent in organic reactions. It reacts with nucleophiles, such as alcohols and amines, to form new carbon-carbon bonds. It can also act as a catalyst in the formation of aryl-aryl bonds.
Biochemical and Physiological Effects
2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% has not been studied for its biochemical or physiological effects. Therefore, there is no evidence to suggest that it has any biological activity.

Advantages and Limitations for Lab Experiments

2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% is a useful reagent in organic synthesis due to its high reactivity and low cost. It is also easy to handle and store. However, it is a toxic compound and should be handled with care. Additionally, it is flammable and should be kept away from sources of ignition.

Future Directions

There are a number of potential future directions for research involving 2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95%. These include further investigation into its synthesis methods and its use as a reagent in organic synthesis. Additionally, further research could be done into its potential biochemical and physiological effects. Other potential future directions include the development of new catalysts and polymers based on 2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95%, as well as the development of new dyes and pigments.

Synthesis Methods

2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% can be synthesized through a number of methods, including the Friedel-Crafts alkylation of 4-t-butylphenol with methyl iodide in the presence of anhydrous aluminum chloride. This reaction produces a mixture of 2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% and 4-t-butylphenol which can then be separated by column chromatography. The yield of 2-Methyl-3-(4-t-butylphenyl)benzoic acid, 95% from this reaction is typically around 95%.